Cas no 1887-95-2 (Pregn-5-ene-3alpha,17alpha-diol-20-one)

• Product Name: Pregn-5-ene-3alpha,17alpha-diol-20-one
• CAS No: 1887-95-2
• MF: C₂₁H₃₂O₃
• MW: 332.476986885071
• CID: 42143
• PubChem ID: 13783642
• Update Time: 2025-04-18

Pregn-5-ene-3alpha,17alpha-diol-20-one Chemical and Physical Properties

Names and Identifiers

• Pregn-5-ene-3alpha,17alpha-diol-20-one
• (3alpha)-3,17-Dihydroxy-pregn-5-en-20-one
• 3ALPHA,17ALPHA-DIHYDROXYPREGN-5-ENE-20-ONE
• Pregn-5-ene-3alpha
• 17alpha-diol-20-one
• 17-Hydrody pregnenolone
• 1-[(3R,8R,9S,10R,13S,14S,17R)-3,17-Dihydroxy-10,13-dimethyl-1,2,3,4,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17-yl]ethanone
• 1887-95-2

• Inchi： 1S/C21H32O3/c1-13(22)21(24)11-8-18-16-5-4-14-12-15(23)6-9-19(14,2)17(16)7-10-20(18,21)3/h4,15-18,23-24H,5-12H2,1-3H3/t15-,16-,17+,18+,19+,20+,21+/m1/s1
• InChI Key： JERGUCIJOXJXHF-OGNRNXDYSA-N
• SMILES： O[C@]1(C(C)=O)CC[C@H]2[C@@H]3CC=C4C[C@@H](CC[C@]4(C)[C@H]3CC[C@@]21C)O

Computed Properties

• Exact Mass: 332.23500
• Monoisotopic Mass: 332.23514488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 596
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.15
• PSA: 57.53000
• LogP: 3.63020

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives